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Compound of Interest

Compound Name: Azelaic acid-d14

Cat. No.: B15570997 Get Quote

Azelaic Acid-d14: A Technical Guide to Safety
and Handling
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for Azelaic acid-d14 (Nonanedioic acid-d14), a deuterated analog of Azelaic acid.

The information presented is intended to assist researchers, scientists, and drug development

professionals in the safe handling, storage, and use of this compound in a laboratory setting.

Chemical and Physical Properties
Azelaic acid-d14 is a stable, isotopically labeled form of azelaic acid, where 14 hydrogen

atoms have been replaced by deuterium. This labeling is useful in tracer studies and as an

internal standard for quantitative analysis by nuclear magnetic resonance (NMR), gas

chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry

(LC-MS).[1] While specific experimental data for the deuterated form is limited, the physical and

chemical properties are expected to be very similar to its non-deuterated counterpart.
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Property Data Reference

CAS Number 119176-67-9 [2][3]

Molecular Formula C₉H₂D₁₄O₄ [4]

Molecular Weight 202.31 g/mol [3][4]

Physical Form Solid [3]

Purity >95%-d [2]

Storage Temperature 4°C [3]

Flash Point
210°C (410°F) (Closed Cup)

(for Azelaic Acid)
[5]

Solubility in Water
2.4 g/L at 27°C (for Azelaic

Acid)
[6]

Toxicological Data
Toxicological data for Azelaic acid-d14 is not extensively available. However, the toxicological

profile is expected to be closely related to that of azelaic acid. Azelaic acid is generally

considered to have low toxicity.[7]

Test
Result (for Azelaic
Acid)

Species Reference

Oral LD50 >5 g/kg Rat [8]

Dermal LD50 >2,000 mg/kg Rabbit [9]

Inhalation LC50 >0.162 mg/l/4h Rat [9]

Health Hazards:

Skin Irritation: Causes skin irritation.[9][10]

Eye Irritation: Causes serious eye irritation.[6][9][10]
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Acute Toxicity: May be harmful if swallowed or in contact with skin.[8][11]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard information for Azelaic acid-d14.

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation

Acute Toxicity, Inhalation H332: Harmful if inhaled

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)
H335: May cause respiratory irritation

GHS Pictograms:

alt text

Signal Word: Warning[3]

Handling Precautions and Experimental Protocols
Proper handling of Azelaic acid-d14 is crucial to ensure laboratory safety. The following

protocols are recommended.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

recommended:

Eye Protection: Wear safety goggles or a face shield.[6][10]

Hand Protection: Wear impermeable chemical-resistant gloves.[5][6]
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Respiratory Protection: If dust is generated, use a NIOSH-certified respirator.[5][6]

Body Protection: Wear a lab coat or other protective clothing.[5]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[2][5]

Use process enclosures or local exhaust ventilation to control airborne levels.[5]

Provide an eyewash station and safety shower in the immediate work area.

General Handling Workflow
The following diagram illustrates a general workflow for handling Azelaic acid-d14 in a

laboratory setting.

General Handling Workflow for Azelaic Acid-d14

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Gather Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Work Area
(Fume Hood)

Weigh Azelaic Acid-d14

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Glassware

Dispose of Waste According to
Local Regulations

Clean Work Area
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Caption: General laboratory workflow for handling Azelaic acid-d14.

Storage
Store in a tightly closed container in a cool, well-ventilated area.[5]

Keep away from heat and sources of ignition.[5][9]

Protect from light.[5]

Store at 4°C for long-term stability.[3]

First Aid Measures
In case of exposure, follow these first-aid measures and seek medical attention.

Exposure Route First Aid Measures

Inhalation
Remove to fresh air. If breathing is difficult, give

oxygen.[10]

Skin Contact
Immediately wash with plenty of soap and water.

Remove contaminated clothing.[6][10]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[6][9][10]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[9]

The following diagram outlines the recommended first aid response to an accidental exposure.
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First Aid Response for Azelaic Acid-d14 Exposure

Accidental Exposure Occurs

Assess the Situation
(Route of Exposure)

Inhalation Skin Contact Eye Contact Ingestion

Remove to Fresh Air Wash with Soap and Water Rinse Eyes with Water Rinse Mouth with Water

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for exposure to Azelaic acid-d14.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical powder, water spray, fog, or foam.[5] Do not use a

water jet.[5]

Hazards from Combustion: Products of combustion are carbon oxides (CO, CO₂).[5]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[9]

Accidental Release Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15570997?utm_src=pdf-body-img
https://www.benchchem.com/product/b15570997?utm_src=pdf-body
https://www.oxfordlabfinechem.com/msds/(A-01179-100)%20AZELAIC%20ACID.pdf
https://www.oxfordlabfinechem.com/msds/(A-01179-100)%20AZELAIC%20ACID.pdf
https://www.oxfordlabfinechem.com/msds/(A-01179-100)%20AZELAIC%20ACID.pdf
https://azelaic.com/wp-content/uploads/2020/06/msds_Azelaic_Acid_-_Uk.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Small Spill: Use appropriate tools to put the spilled solid in a convenient waste disposal

container.[5] Clean the contaminated surface with water.[5]

Large Spill: Use a shovel to put the material into a convenient waste disposal container.[5]

Prevent the product from entering drains.[10]

General: Avoid generating dust.[6][10] Ensure adequate ventilation.[10]

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the product to enter drains or waterways.[6][10]

This guide is intended for informational purposes only and should not be a substitute for a

thorough risk assessment and adherence to all applicable safety regulations. Always consult

the most up-to-date Safety Data Sheet (SDS) from the supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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